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Compound of Interest

Compound Name: Sodium oxane-3-sulfinate

Cat. No.: B13149159

CAS: 1849387-33-2 | Class: Baran Diversinate / Alkyl Sulfinate Salt Audience: Medicinal
Chemists, Process Scientists, and Compound Management Leads.

Executive Summary & Chemical Identity

Sodium oxane-3-sulfinate is a specialized alkyl sulfinate reagent used primarily as a radical
precursor for the innate C—H functionalization of heterocycles (the "Baran Diversinates"
methodology). Unlike traditional cross-coupling reagents (e.g., boronic acids), alkyl sulfinates
possess a unique S(IV) oxidation state that renders them chemically distinct but
thermodynamically metastable.

This guide moves beyond generic "store cool and dry" advice, providing a mechanistic
understanding of why degradation occurs and how to prevent it through a self-validating
storage protocol.

Physicochemical Profile
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Property Specification

Chemical Structure Tetrahydro-2H-pyran-3-sulfinic acid, sodium salt
Molecular Formula CsHoNaOsS

Molecular Weight 172.18 g/mol

Physical Form White to off-white crystalline powder

H it High.[1] Absorbs atmospheric moisture,
roscopici
Yo pIety accelerating oxidation.

Sulfur (IV). Prone to oxidation to Sulfur (V1)
(Sulfonate).

Oxidation State

Mechanisms of Instability

To preserve the reagent, one must understand its "death pathways." Sodium oxane-3-
sulfinate degrades primarily through oxidative desulfinylation and disproportionation.

The Oxidation Cascade (The Primary Threat)

In the presence of atmospheric oxygen and moisture, the sulfinate anion (

) oxidizes to the thermodynamically stable sulfonate (

). This reaction is often autocatalytic in the presence of trace transition metals or light.

e Mechanism: The S(IV) lone pair attacks molecular oxygen (or reactive oxygen species),
forming a peroxysulfinate intermediate which rapidly collapses to the sulfonate.

o Consequence: Sulfonates are radical-inert under standard diversinate reaction conditions
(TBHP/oxidant mediated). A degraded batch will not "fail safely"—it will simply fail to react,
wasting valuable advanced intermediates.

Disproportionation (The "Acid" Threat)

Under acidic conditions or in protic solution, sulfinic acids can disproportionate into a
thiosulfonate and a sulfonic acid.
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Note: This is less common for the sodium salt in solid form but critical if the salt is stored in a
humid, acidic environment.

Visualization of Degradation Pathways
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Caption: Primary degradation pathways. The conversion to sulfonate is irreversible and renders
the reagent useless for radical chemistry.

Storage Protocol: The "Gold Standard"

Treat sodium oxane-3-sulfinate as a living reagent. Its titer determines the success of your C-
H functionalization.

Storage Decision Matrix
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Condition

Protocol

Rationale

Temperature

2°C to 8°C (Refrigerated)

Slows kinetics of auto-
oxidation. -20°C is acceptable
but ensure desiccation to
prevent condensation upon

warming.

Atmosphere

Inert Gas (Argon/Nitrogen)

Essential. Oxygen is the
primary reactant in

degradation.

Container

Amber Glass + Parafilm

Amber glass blocks UV (which
can generate singlet oxygen).
Parafilm/Teflon tape seals

against moisture ingress.

Desiccant

Required

Store the vial inside a
secondary jar containing

Drierite or silica gel.

Step-by-Step Storage Workflow

e Upon Receipt: Do not simply place the bottle on the shelf. Immediately inspect the seal.

e Sub-aliquoting (Recommended): If the bottle contains >1g and will be used over months,

aliquot into single-use vials inside a glovebox or under a generic nitrogen cone. This

prevents repeated exposure of the bulk stock to moist air.

o Resealing: After use, purge the headspace with Argon (heavier than air) before capping.

Wrap the cap junction tightly with Parafilm.

Quality Control & Self-Validation

How do you know if your reagent is dead? Relying on "it looks white" is insufficient, as the

sulfonate salt is also a white powder.

The Methyl lodide "Litmus Test" (Chemical Validation)
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If you suspect batch degradation, perform this rapid chemical test:

Dissolve 10 mg of reagent in 0.5 mL DMSO-d6.

Add 1.5 equivalents of Methyl lodide (Mel).

Wait 30 minutes at RT.

Result:

o Active Sulfinate: Reacts to form the Sulfone (Methyl oxanyl sulfone).

o Dead Sulfonate: Does not react with Mel (remains as sulfonate).

NMR Validation (The Definitive Method)

Proton NMR is the most reliable method to distinguish the active sulfinate from the inert
sulfonate.

» Diagnostic Signal: The

-proton (the methine proton on the pyran ring attached to the sulfur).

» Shift Logic: The Sulfonate group (

) is more electron-withdrawing than the Sulfinate group (
). Consequently, the

-proton in the sulfonate will appear downfield (higher ppm) relative to the sulfinate.
Comparative NMR Table (DMSO-d6) | Species |

-Proton Chemical Shift (

ppm) | Multiplicity | Status | | :--- | :--- | :--- | :--- | | Sulfinate (Active) | ~2.2 — 2.5 ppm (Expected)
| Multiplet (tt/m) | PASS | | Sulfonate (Inert) | ~2.8 — 3.2 ppm (Expected) | Multiplet | FAIL |

Note: Exact shifts depend on concentration/pH, but the relative difference (~0.5 ppm downfield
shift for degradation) is constant.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13149159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

QC Workflow Diagram
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Caption: Validation logic. The H-NMR shift of the alpha-proton is the critical discriminator
between active reagent and oxidized waste.

Handling in Reaction (Best Practices)

Even perfectly stored reagent can be destroyed in the first 5 minutes of a reaction setup.

o Degassing is Non-Negotiable: The mechanism of Baran diversinates involves radical
intermediates. Oxygen acts as a radical trap and oxidizes the starting material. Sparge
reaction solvents (DMSO/Water mixtures) with Nitrogen/Argon for 10-15 minutes before
adding the sulfinate.
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e Order of Addition:
o Correct: Substrate + Solvent + Sulfinate
Degas
Add Oxidant (TBHP) slowly.

o Incorrect: Solvent + Oxidant + Sulfinate (Wait)

Add Substrate. (This pre-mixes the reductant and oxidant, killing the reagent before it sees
the substrate).

» Solubility: Sodium oxane-3-sulfinate is highly soluble in water and DMSO. If using biphasic
systems (e.g., DCM/Water), vigorous stirring is required to ensure phase transfer of the
radical species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Sodium tetrahydropyransulfinate 1516140-99-0 [sigmaaldrich.com]
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o To cite this document: BenchChem. [Technical Guide: Sodium Oxane-3-Sulfinate Stability &
Storage]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13149159#sodium-oxane-3-sulfinate-stability-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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